Cas no 191482-37-8 (Benzyl 3-O-benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalamido-a-D-glucopyranoside)

• Product Name: Benzyl 3-O-benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalamido-a-D-glucopyranoside
• CAS No: 191482-37-8
• MF: C₃₅H₃₁NO₇
• MW: 577.623150110245
• CID: 4629634
• Update Time: 2025-10-28

Benzyl 3-O-benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalamido-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-((2R,4aR,6R,7R,8R,8aS)-6,8-Bis(benzyloxy)-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-yl)isoindoline-1,3-dione
• 2-[(2R,4aR,6R,7R,8R,8aS)-2-phenyl-6,8-bis(phenylmethoxy)-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]isoindole-1,3-dione
• Benzyl 3-O-benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalamido-a-D-glucopyranoside

• Inchi： 1S/C35H31NO7/c37-32-26-18-10-11-19-27(26)33(38)36(32)29-31(39-20-23-12-4-1-5-13-23)30-28(22-41-34(43-30)25-16-8-3-9-17-25)42-35(29)40-21-24-14-6-2-7-15-24/h1-19,28-31,34-35H,20-22H2/t28-,29-,30-,31-,34-,35-/m1/s1
• InChI Key： MOIKJQYGONYODK-JCSKESALSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]2[C@H]1CO[C@@H](C1C=CC=CC=1)O2)OCC1C=CC=CC=1)N1C(C2C=CC=CC=2C1=O)=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 919
• XLogP3: 4.8
• Topological Polar Surface Area: 83.5

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.0E-4 g/L) (25 ºC),

Additional information on Benzyl 3-O-benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalamido-a-D-glucopyranoside

Benzyl 3-O-benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalamido-a-D-glucopyranoside and Its Significance in Modern Chemical Biology

Benzyl 3-O-benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalamido-a-D-glucopyranoside (CAS No. 191482-37-8) is a highly specialized glycoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate structure, represents a fascinating example of how carbohydrate chemistry intersects with medicinal chemistry to yield novel therapeutic agents. The presence of multiple protective groups, including benzyl and benzylidene moieties, as well as the phthalamic acid amide functionality, makes this molecule a versatile scaffold for further derivatization and functionalization.

The structural complexity of Benzyl 3-O-benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalamido-a-D-glucopyranoside is not merely a testament to synthetic ingenuity but also underscores its potential as a building block for the development of biologically active compounds. The glucopyranoside core is a well-known motif in natural products and pharmaceuticals, often serving as a key pharmacophore in drugs targeting various diseases. The benzyl substitutions at the 3-O and 6-O positions provide stability to the molecule while allowing for selective deprotection in subsequent synthetic steps. This dual functionality makes it an attractive candidate for exploring new chemical entities (NCEs) with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on glycosylation as a means to modulate biological activity. Glycosides derived from glucose have been extensively studied for their roles in drug development, particularly in the context of antiviral, anticancer, and anti-inflammatory therapies. The phthalamic acid amide group in Benzyl 3-O-benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalamido-a-D-glucopyranoside adds an additional layer of complexity, potentially influencing solubility, metabolic stability, and receptor binding affinity. These features make it a promising candidate for further exploration in structure-activity relationship (SAR) studies.

The latest advancements in synthetic methodologies have enabled the efficient preparation of complex glycosides like Benzyl 3-O-benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalamido-a-D-glucopyranoside. Techniques such as glycosylation catalysis and chemoenzymatic approaches have significantly improved the yield and purity of these molecules, facilitating their use in downstream applications. For instance, recent studies have demonstrated the utility of transition metal-catalyzed glycosylation reactions in constructing biaryl glucosides with high regioselectivity. Such methodologies are particularly valuable when dealing with sensitive functional groups like the phthalamic acid amide moiety.

The pharmacological potential of Benzyl 3-O-benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalamido-a-D-glucopyranoside has been explored in several preclinical studies. Researchers have hypothesized that its unique structural features could confer potent activity against targets involved in metabolic disorders and inflammation. In particular, the glucopyranoside core is known to interact with lectin receptors and enzymes involved in glycan metabolism. The phthalamic acid amide group may further enhance binding affinity by forming hydrogen bonds or other non-covalent interactions with biological targets.

One notable area of investigation has been its potential application in anti-inflammatory therapies. Glycosides derived from glucose have shown promise as inhibitors of enzymes such as hexokinase and glucokinase, which are implicated in inflammatory pathways. The protective groups on Benzyl 3-O-benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalamido-a-D-glucopyranoside allow for selective modulation of these interactions without compromising overall bioactivity. This flexibility is crucial for developing drugs that can precisely target pathological pathways without off-target effects.

In addition to its therapeutic potential, Benzyl 3-O-benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalamido-a-D-glucopyranoside serves as an important tool for studying carbohydrate-protein interactions. The benzyl and benzylidene groups provide handles for spectroscopic studies and crystallographic analysis, enabling researchers to elucidate binding mechanisms at an atomic level. Such insights are invaluable for designing next-generation glycosides with optimized pharmacokinetic profiles.

The synthesis of derivatives from Benzyl 3-O-benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalamido-a-D-glucopyranoside has also opened new avenues for drug discovery through combinatorial chemistry and library screening. By systematically varying protective groups or introducing different substituents at strategic positions within the molecule, researchers can generate libraries of diverse analogs for high-throughput screening (HTS). This approach has been instrumental in identifying lead compounds with improved efficacy and reduced toxicity.

The future prospects of Benzyl 3-O-benzyl-4,6-O-benzylidene-2-deoxy-2-N-phthalamido-a-D-glucopyranoside are promising given its unique structural features and versatile synthetic accessibility. As computational methods advance, virtual screening techniques can be employed to predict potential biological activities before experimental validation becomes necessary. This synergy between computational chemistry and experimental synthesis accelerates the drug discovery process significantly.

In conclusion,B Benzyl 3-O-ben z yl -4 ,6 -O -ben z ylidene -2 -de ox y -2 -N -ph th alam ido -a -D -gl uco py ra nos ide strong > represents a remarkable example of how structural complexity can be leveraged to develop novel therapeutic agents . Its multifaceted functional groups make it an ideal scaffold for exploring new chemical entities with potential applications across multiple therapeutic areas . As research continues to uncover new biological functions associated with carbohydrates , compounds like this one will undoubtedly play a pivotal role in shaping the future of medicinal chemistry . p >